Cas no 68837-61-6 (S,S-Diphenylsulfilimine monohydrate)

• Product Name: S,S-Diphenylsulfilimine monohydrate
• CAS No: 68837-61-6
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• MDL: MFCD00149076
• CID: 860361
• PubChem ID: 87568456
• Update Time: 2025-10-31

S,S-Diphenylsulfilimine monohydrate Chemical and Physical Properties

Names and Identifiers

• S,S-Diphenylsulfilimine Monohydrate
• imino(diphenyl)-λ⁴-sulfane,hydrate
• Sulfilimine,S,S-diphenyl-,monohydrate
• S,S-DIPHENYLSULFILIMINEMONOHYDRATE
• Sulfilimine, S,S-diphenyl-, monohydrate
• Diphenylsulfimid
• ST50998270
• S,S-Diphenylsulfilimine monohydrate, 97%
• BS-44108
• imino(diphenyl)-lambda4-sulfane;hydrate
• MFCD00149076
• 68837-61-6
• CS-0362620
• SCHEMBL1260247
• T71229
• DTXSID90465801
• AKOS015855252
• YLGYIQQZVOCMDO-UHFFFAOYSA-N
• (DIPHENYL-??-SULFANYLIDENE)AMINE HYDRATE
• S,S-Diphenylsulfilimine monohydrate

• MDL： MFCD00149076
• Inchi： 1S/C12H11NS.H2O/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10,13H;1H2
• InChI Key： YLGYIQQZVOCMDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1)=N.O

Computed Properties

• Exact Mass: 219.07200
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown crystals.
• Density: No data available
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>455°F
  Degrees Celsius:>235°C
  
• PSA: 52.29000
• LogP: 4.17130
• Solubility: Not determined

S,S-Diphenylsulfilimine monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on S,S-Diphenylsulfilimine monohydrate

S, S-Diphenylsulfilimine Monohydrate (CAS No. 68837-61-6): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

S, S-Diphenylsulfilimine monohydrate (CAS No. 68837-61-6) is a significant compound in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as (S)-N-(phenylsulfinyl)benzamide monohydrate, is a chiral sulfoximine derivative that has garnered considerable attention in recent years. Its chiral nature and the presence of a sulfoximine functional group make it a valuable building block for the synthesis of various bioactive molecules.

The S, S-Diphenylsulfilimine monohydrate molecule consists of two phenyl groups attached to a sulfoximine moiety, with a single water molecule coordinated to the structure. The chiral center at the sulfoximine group imparts enantiomeric purity, which is crucial for many applications in asymmetric synthesis and drug development. The compound's hydrate form ensures stability and ease of handling in laboratory settings.

Recent studies have highlighted the importance of S, S-Diphenylsulfilimine monohydrate in the development of novel catalysts for asymmetric synthesis. For instance, researchers at the University of California, Berkeley, have demonstrated that this compound can serve as an effective ligand in palladium-catalyzed reactions, leading to high enantioselectivity in the synthesis of chiral amines. These findings have significant implications for the pharmaceutical industry, where enantiomerically pure compounds are often required for therapeutic efficacy and safety.

In addition to its role as a ligand, S, S-Diphenylsulfilimine monohydrate has been explored for its potential as a precursor in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. Specifically, certain substituted S, S-Diphenylsulfilimine derivatives were found to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation. These results suggest that further research into this class of compounds could lead to the discovery of new therapeutic agents.

The physical and chemical properties of S, S-Diphenylsulfilimine monohydrate have also been extensively studied. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. It is moderately soluble in common organic solvents such as methanol and ethanol but exhibits limited solubility in water. This solubility profile makes it suitable for use in various synthetic protocols where controlled solubility is essential.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing S, S-Diphenylsulfilimine monohydrate. The NMR spectrum reveals distinct signals corresponding to the phenyl protons and the sulfoximine moiety, providing valuable information about the molecular structure. Mass spectrometry has confirmed the molecular weight and confirmed the presence of the hydrate form through accurate mass measurements.

In terms of safety and handling, S, S-Diphenylsulfilimine monohydrate is generally considered stable under standard laboratory conditions. However, it is advisable to store it in a cool, dry place away from strong oxidizing agents to maintain its integrity. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

From an environmental perspective, S, S-Diphenylsulfilimine monohydrate has not been associated with significant environmental hazards when used responsibly. However, as with any chemical compound, it is important to follow best practices for waste disposal and environmental stewardship.

In conclusion, S, S-Diphenylsulfilimine monohydrate (CAS No. 68837-61-6) is a versatile and important compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an excellent candidate for asymmetric synthesis and drug development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.